6-bromo-1H-benzoimidazole-4-carboxylic Acid
Overview
Description
6-bromo-1H-benzoimidazole-4-carboxylic Acid is a chemical compound with the empirical formula C8H5BrN2O2 . It has a molecular weight of 241.04 g/mol . The compound is solid in form .
Molecular Structure Analysis
The compound’s molecular structure can be represented by the SMILES stringOC(C1=CC(Br)=CC2=C1N=CN2)=O . The InChI representation is 1S/C8H5BrN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13) . Physical And Chemical Properties Analysis
The compound has a molecular weight of 241.04 g/mol . It has a XLogP3-AA value of 1.7, indicating its lipophilicity . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . Its topological polar surface area is 66 Ų .Scientific Research Applications
Anticancer Agents
Benzimidazole derivatives, including 6-bromo-1H-benzoimidazole-4-carboxylic Acid, have been intensively studied for their potential as anticancer agents . The presence of certain substituent groups in their structures can significantly influence their bioactivity against cancer cell lines . For example, the presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold was found to enhance anticancer activity .
Anti-Inflammatory
Benzimidazole compounds have been found to have anti-inflammatory properties . While specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is reasonable to assume that it may also possess these properties due to its benzimidazole core.
Antibacterial
Benzimidazole compounds are known for their antibacterial properties . Again, while specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is likely that it may also possess these properties.
Antifungal
Benzimidazole compounds have been found to have antifungal properties . It is possible that 6-bromo-1H-benzoimidazole-4-carboxylic Acid may also have these properties.
Antiviral
Benzimidazole compounds are known for their antiviral properties . While specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is likely that it may also possess these properties.
Analgesic
Benzimidazole compounds have been found to have analgesic (pain-relieving) properties . It is possible that 6-bromo-1H-benzoimidazole-4-carboxylic Acid may also have these properties.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are often used in the development of new drugs .
Mode of Action
Benzimidazole compounds are known to interact with biological targets in a variety of ways, depending on their specific chemical structure .
Biochemical Pathways
Benzimidazole derivatives are known to affect a wide range of biochemical pathways, depending on their specific targets .
Result of Action
Benzimidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
6-bromo-1H-benzimidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPXJWWRKIMKJCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C2C(=C1C(=O)O)N=CN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363959 |
Source
|
| Record name | 6-bromo-1H-benzoimidazole-4-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-1H-benzoimidazole-4-carboxylic Acid | |
CAS RN |
255064-08-5 |
Source
|
| Record name | 6-bromo-1H-benzoimidazole-4-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-1H-1,3-benzodiazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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